Cas no 139716-50-0 (Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, methyl ester
• CAS No: 139716-50-0
• MF: C₂₃H₂₇NO₂S
• MW: 381.530985116959
• CID: 1289983
• Update Time: 2024-08-03

Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, methyl ester

• Inchi： 1S/C23H27NO2S/c1-3-4-5-6-7-8-9-17-10-15-20-21(16-17)27-22(24-20)18-11-13-19(14-12-18)23(25)26-2/h10-16H,3-9H2,1-2H3
• InChI Key： HFRPAHWAQDRXJB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2=NC3=CC=C(CCCCCCCC)C=C3S2)C=C1

Computed Properties

• Exact Mass: 381.17641

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 515.5±52.0 °C(Predicted)
• PSA: 39.19
• pka: 0.58±0.10(Predicted)